Cas no 2382-66-3 (Adenosine,cytidylyl-(3'®5')-)

• Product Name: Adenosine,cytidylyl-(3'®5')-
• CAS No: 2382-66-3
• MF: C₁₉H₂₅N₈O₁₁P
• MW: 572.422564268112
• CID: 262139
• PubChem ID: 260395
• Update Time: 2025-05-23

Adenosine,cytidylyl-(3'®5')- Chemical and Physical Properties

Names and Identifiers

• ADENYLYL-(3'->5')-CYTIDINE
• Adenylyl-(3'→5')-cytidine
• Cytidylyl-3',5'-adenosine phosphate
• (3'-5')CpA
• NS00050117
• NSC91552
• Adenylyl-3'-5'-cytidine
• 2382-66-3
• Cytidine, adenylyl-(5'.fwdarw.3')-
• ADENYLYL(3'>5')CYTIDINE FREE ACID
• Adenylyl(3' 5')cytidine
• Adenosine, cytidylyl-(3'.fwdarw.5')-
• NSC-91552
• Cytidylyl-3',5'-adenosine
• [5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [5-(6-aminopurin-9-yl)-3, 4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• [5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• Adenylyl-3'-5'-D-cytidine
• ZLVJWOGZEAIPAO-UHFFFAOYSA-N
• Adenosine,cytidylyl-(3'®5')-

• Inchi： 1S/C19H25N8O11P/c20-9-1-2-26(19(32)25-9)18-13(31)14(7(3-28)36-18)38-39(33,34)35-4-8-11(29)12(30)17(37-8)27-6-24-10-15(21)22-5-23-16(10)27/h1-2,5-8,11-14,17-18,28-31H,3-4H2,(H,33,34)(H2,20,25,32)(H2,21,22,23)
• InChI Key： ZLVJWOGZEAIPAO-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)OC1C(CO)OC(C1O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 572.13800
• Monoisotopic Mass: 572.13804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -5.7
• Topological Polar Surface Area: 284

Experimental Properties

• Color/Form: Not determined
• Density: 2.23
• Boiling Point: 993.2°Cat760mmHg
• Flash Point: 554.5°C
• Refractive Index: 1.903
• PSA: 295.48000
• LogP: -2.21800
• Solubility: Not determined

Adenosine,cytidylyl-(3'®5')- Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Adenosine,cytidylyl-(3'®5')-

Adenosine, Cytidylyl-(3'→5') (CAS No. 2382-66-3): A Comprehensive Overview

Adenosine, Cytidylyl-(3'→5'), also known as Cytidine 5'-monophosphate (CMP), is a crucial nucleotide that plays a pivotal role in various biological processes. With the CAS registry number 2382-66-3, this compound is extensively studied in the fields of biochemistry, molecular biology, and pharmacology. Recent advancements in research have shed light on its diverse functions and potential therapeutic applications.

The structural composition of CMP consists of a cytosine base, a ribose sugar, and a monophosphate group. This structure allows it to serve as a building block for RNA synthesis and participate in essential cellular processes such as DNA repair and energy metabolism. Recent studies have highlighted its role in regulating cellular signaling pathways, particularly in response to stress conditions like oxidative stress and inflammation.

In terms of biological significance, CMP is integral to the synthesis of RNA molecules, which are essential for protein synthesis and gene expression. Its involvement in RNA polymerase reactions underscores its importance in maintaining cellular homeostasis. Moreover, emerging research has identified CMP as a potential target for therapeutic interventions in various diseases, including cancer and neurodegenerative disorders.

Recent breakthroughs in molecular biology have enabled researchers to explore the role of CMP in epigenetic regulation. Studies suggest that it may influence histone modification patterns, thereby affecting gene expression at the chromatin level. This opens new avenues for understanding its role in development and disease progression.

The application of advanced technologies such as CRISPR-Cas9 has facilitated the study of CMP's function at the genetic level. By targeting specific genes involved in nucleotide metabolism, researchers can better understand the mechanisms underlying its biosynthesis and regulation. These insights are critical for developing novel therapies that modulate nucleotide levels to treat various pathological conditions.

In conclusion, Adenosine, Cytidylyl-(3'→5') (CAS No. 2382-66-3) is a vital compound with multifaceted roles in cellular biology. Its significance extends beyond basic research into potential clinical applications, making it a subject of intense scientific interest. As research continues to uncover new dimensions of its functionality, the therapeutic potential of this compound remains promising.